Ethyl 2-(3-(trifluoromethyl)phenyl)acetate

Specification

• CAS No.: 331-33-9
• Molecular Formula: C11H11F3O2
• Molecular Weight: 232.2 g/mol
• IUPAC Name: ethyl 2-[3-(trifluoromethyl)phenyl]acetate
• Standard InChI: InChI=1S/C11H11F3O2/c1-2-16-10(15)7-8-4-3-5-9(6-8)11(12,13)14/h3-6H,2,7H2,1H3
• Standard InChI Key: JDSJLOLGIHAOOZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CC(=CC=C1)C(F)(F)F
• Canonical SMILES: CCOC(=O)CC1=CC(=CC=C1)C(F)(F)F

Introduction

Ethyl 2-(3-(trifluoromethyl)phenyl)acetate is an organic compound with the molecular formula C11H11F3O2 and a molecular weight of 232.20 g/mol. It is identified by the CAS number 331-33-9 and is commonly used in chemical synthesis and research settings. This compound features a trifluoromethyl group attached to a phenyl ring, which is further connected to an ethyl ester group.

Safety and Hazard Information

Ethyl 2-(3-(trifluoromethyl)phenyl)acetate is classified with hazard statements H302, H315, H319, and H335, indicating it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively. The compound requires handling with caution, following appropriate safety protocols.

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Synthesis and Applications

The synthesis of Ethyl 2-(3-(trifluoromethyl)phenyl)acetate typically involves multi-step organic reactions. In industrial settings, continuous flow processes may be employed to enhance efficiency and yield. This compound is often used in laboratory research settings for its potential applications in medicinal chemistry and materials science.

Comparison with Similar Compounds

Ethyl 2-(3-(trifluoromethyl)phenyl)acetate can be compared with other trifluoromethyl-substituted phenyl acetates, such as Methyl 3-(trifluoromethyl)phenylacetate (CAS 62451-84-7), which has a molecular weight of 218.17 g/mol and a similar structure but with a methyl ester group instead of ethyl.

Compound	Molecular Formula	Molecular Weight	CAS Number
Ethyl 2-(3-(trifluoromethyl)phenyl)acetate	C11H11F3O2	232.20 g/mol	331-33-9
Methyl 3-(trifluoromethyl)phenylacetate	C10H9F3O2	218.17 g/mol	62451-84-7